Cas no 2228605-38-5 (5-(4-aminobut-1-en-2-yl)-N,N-dimethylpyridin-2-amine)

5-(4-Aminobut-1-en-2-yl)-N,N-dimethylpyridin-2-amine is a pyridine derivative featuring an amino-substituted butenyl side chain, offering versatile reactivity for synthetic applications. Its structure combines a dimethylamino group at the 2-position of the pyridine ring with a terminal primary amine on the unsaturated side chain, enabling dual functionalization opportunities. The compound's unsaturated linker provides a site for further conjugation or cyclization, while the electron-rich pyridine core enhances its utility in coordination chemistry or as a building block for heterocyclic synthesis. This intermediate is particularly valuable in medicinal chemistry and materials science due to its balanced polarity and potential for selective modifications. Proper handling under inert conditions is recommended due to the reactive amine and alkene functionalities.
5-(4-aminobut-1-en-2-yl)-N,N-dimethylpyridin-2-amine structure
2228605-38-5 structure
Product Name:5-(4-aminobut-1-en-2-yl)-N,N-dimethylpyridin-2-amine
CAS No:2228605-38-5
MF:C11H17N3
MW:191.272782087326
CID:5971151
PubChem ID:165785009
Update Time:2025-05-21

5-(4-aminobut-1-en-2-yl)-N,N-dimethylpyridin-2-amine Chemical and Physical Properties

Names and Identifiers

    • 5-(4-aminobut-1-en-2-yl)-N,N-dimethylpyridin-2-amine
    • EN300-1761939
    • 2228605-38-5
    • Inchi: 1S/C11H17N3/c1-9(6-7-12)10-4-5-11(13-8-10)14(2)3/h4-5,8H,1,6-7,12H2,2-3H3
    • InChI Key: RKXLCIVAOXUMRL-UHFFFAOYSA-N
    • SMILES: N(C)(C)C1C=CC(=CN=1)C(=C)CCN

Computed Properties

  • Exact Mass: 191.142247555g/mol
  • Monoisotopic Mass: 191.142247555g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 189
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 42.2Ų

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Additional information on 5-(4-aminobut-1-en-2-yl)-N,N-dimethylpyridin-2-amine

Comprehensive Overview of 5-(4-aminobut-1-en-2-yl)-N,N-dimethylpyridin-2-amine (CAS No. 2228605-38-5)

The compound 5-(4-aminobut-1-en-2-yl)-N,N-dimethylpyridin-2-amine, identified by its CAS number 2228605-38-5, is a specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and material science. Its unique structure, featuring a pyridine core with an aminobutene side chain and dimethylamine substitution, makes it a versatile intermediate for synthesizing more complex molecules. Researchers and industry professionals are increasingly interested in this compound due to its potential applications in drug discovery, agrochemicals, and advanced materials.

One of the key reasons for the growing interest in 5-(4-aminobut-1-en-2-yl)-N,N-dimethylpyridin-2-amine is its role in the development of novel pharmaceutical intermediates. The presence of both amine and pyridine functional groups allows for diverse chemical modifications, enabling the creation of targeted therapeutics. Recent studies have explored its utility in designing kinase inhibitors and neurotransmitter analogs, which are critical in treating diseases like cancer and neurological disorders. This aligns with the current trend in precision medicine, where customized molecular structures are essential for effective treatment.

In addition to its pharmaceutical applications, CAS 2228605-38-5 has shown promise in the field of agrochemical research. The compound's ability to act as a ligand or building block for pesticides and herbicides has been investigated, particularly in the context of sustainable farming. With the global push toward eco-friendly agriculture, researchers are focusing on compounds that can enhance crop protection while minimizing environmental impact. The structural flexibility of 5-(4-aminobut-1-en-2-yl)-N,N-dimethylpyridin-2-amine makes it a candidate for such innovations.

The synthesis and characterization of 5-(4-aminobut-1-en-2-yl)-N,N-dimethylpyridin-2-amine also highlight its relevance in material science. Its conjugated system and electron-rich pyridine ring contribute to its potential use in organic electronics, such as OLEDs and conductive polymers. As the demand for flexible electronics and wearable technology grows, compounds like this are becoming increasingly valuable for their optoelectronic properties.

From a commercial perspective, the availability and scalability of CAS 2228605-38-5 are critical factors. Suppliers and manufacturers are optimizing synthetic routes to ensure high purity and yield, addressing the needs of high-throughput screening and industrial-scale production. Quality control measures, including HPLC and NMR spectroscopy, are essential to meet the stringent requirements of pharmaceutical and material science applications.

In conclusion, 5-(4-aminobut-1-en-2-yl)-N,N-dimethylpyridin-2-amine (CAS No. 2228605-38-5) represents a multifaceted compound with broad applications across multiple industries. Its structural features and functional groups make it a valuable asset in drug discovery, agrochemical development, and advanced materials. As research continues to uncover its potential, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in science and technology today.

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